Cas no 4767-54-8 (3-(propan-2-ylidene)-2-benzofuran-1(3H)-one)

3-(propan-2-ylidene)-2-benzofuran-1(3H)-one structure
4767-54-8 structure
Product name:3-(propan-2-ylidene)-2-benzofuran-1(3H)-one
CAS No:4767-54-8
MF:C11H10O2
MW:174.195903301239
CID:931210
PubChem ID:235723

3-(propan-2-ylidene)-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

    • 3-(propan-2-ylidene)-2-benzofuran-1(3H)-one
    • 3-propan-2-ylidene-2-benzofuran-1-one
    • 3-isopropylidenenaphthalide
    • 3-Isopropylidenephthalide
    • 3-Isopropylidenphthalid
    • AC1L5V0E
    • AC1Q6M81
    • AG-J-12980
    • AR-1J2810
    • CTK4J0192
    • isopropylidene-phthalide
    • Isopropylidenephthalide
    • Isopropylidenphthalid
    • Isopropyliden-phthalid
    • NSC37419
    • 4767-54-8
    • DTXSID60284480
    • NSC-37419
    • 3-(Propan-2-ylidene)isobenzofuran-1(3H)-one
    • 3-(1-Methylethylidene)-2-benzofuran-1(3H)-one #
    • UYTQKTLMMLDERF-UHFFFAOYSA-N
    • Inchi: InChI=1S/C11H10O2/c1-7(2)10-8-5-3-4-6-9(8)11(12)13-10/h3-6H,1-2H3
    • InChI Key: UYTQKTLMMLDERF-UHFFFAOYSA-N
    • SMILES: CC(=C1C2=CC=CC=C2C(=O)O1)C

Computed Properties

  • Exact Mass: 174.0681
  • Monoisotopic Mass: 174.068
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 261
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • Density: 1.177
  • Boiling Point: 292°C at 760 mmHg
  • Flash Point: 118.2°C
  • Refractive Index: 1.576
  • PSA: 26.3

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